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Compound of Interest

Compound Name: N,N,N'-Triethylethylenediamine

Cat. No.: B085550 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental protection.

This guide provides a detailed, step-by-step procedure for the safe disposal of N,N,N'-
Triethylethylenediamine, a flammable and corrosive amine. Adherence to these guidelines, in

conjunction with local and institutional regulations, is critical for minimizing risks.

I. Pre-Disposal Safety and Handling
Before initiating the disposal process, proper handling and storage of N,N,N'-
Triethylethylenediamine waste are essential.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1][2][3] Work should be

conducted in a well-ventilated area, preferably under a chemical fume hood.[3]

Waste Segregation: Do not mix N,N,N'-Triethylethylenediamine waste with other chemical

waste streams unless compatibility has been confirmed.[4] It is incompatible with acids,

strong oxidizing agents, acid anhydrides, and acid chlorides.[5]

Container Management: Waste should be collected in a designated, properly labeled, and

tightly sealed container.[3][4] The container should be stored in a cool, dry, and well-

ventilated area away from heat, sparks, and open flames.[3][5]

II. Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[3][6]

Ventilate the Area: Ensure adequate ventilation to disperse flammable vapors.[2]

Contain the Spill: Use a non-combustible absorbent material, such as sand or earth, to

absorb the spilled liquid.[6]

Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and

place it into a suitable container for hazardous waste disposal.[3][6]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

III. Disposal Procedure
The disposal of N,N,N'-Triethylethylenediamine is governed by local, regional, and national

hazardous waste regulations. The following is a general procedural workflow:

Waste Characterization: N,N,N'-Triethylethylenediamine is classified as a hazardous waste

due to its flammable and corrosive properties.[5]

Consult Regulations: It is mandatory to consult your institution's environmental health and

safety (EHS) office and local hazardous waste regulations to ensure complete and accurate

classification and disposal procedures.[5]

Engage a Licensed Waste Disposal Contractor: The disposal of this chemical must be

handled by a licensed hazardous waste disposal company.[4][7] Provide them with the

Safety Data Sheet (SDS) to ensure proper handling and transport.

Packaging for Transport: Ensure the waste container is securely sealed and properly labeled

for transport according to the contractor's and regulatory requirements. The UN number for

transport is UN2734 for "AMINES, LIQUID, CORROSIVE, FLAMMABLE, N.O.S.".[5]

IV. Quantitative Data Summary
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The following table summarizes key quantitative data for N,N,N'-Triethylethylenediamine:

Property Value

CAS Number 105-04-4

Molecular Formula C8H20N2

Molecular Weight 144.26 g/mol

Boiling Point 54 - 55 °C at 17 hPa

Flash Point 32 °C (closed cup)

Relative Density 0.804 g/cm³ at 25 °C

UN Number UN2734

Hazard Class 8 (Corrosive)

Subsidiary Hazard Class 3 (Flammable)

Packing Group II

Source: ChemicalBook Safety Data Sheet[1], Fisher Scientific Safety Data Sheet[5]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N,N,N'-
Triethylethylenediamine.
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Figure 1. A flowchart outlining the key steps for the safe and compliant disposal of N,N,N'-
Triethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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